Cas no 17635-40-4 (2-methoxy-1,3,5-triazine)
2-methoxy-1,3,5-triazine structure
Product Name:2-methoxy-1,3,5-triazine
CAS No:17635-40-4
MF:C4H5N3O
MW:111.101999998093
CID:1363199
PubChem ID:28657
Update Time:2025-04-20
2-methoxy-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-1,3,5-triazine
- 2-METHOXY-S-TRIAZINE
- Q27118037
- 17635-40-4
- methoxy-s-triazine
- DTXSID00274860
- SCHEMBL134812
- CHEBI:38929
-
- Inchi: 1S/C4H5N3O/c1-8-4-6-2-5-3-7-4/h2-3H,1H3
- InChI Key: NCMONXLWVRSCBP-UHFFFAOYSA-N
- SMILES: O(C)C1N=CN=CN=1
Computed Properties
- Exact Mass: 111.04335
- Monoisotopic Mass: 111.043261792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 62.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.9
2-methoxy-1,3,5-triazine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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